Cas no 1849682-13-8 (Azetidine-2-carbohydrazide)

• Product Name: Azetidine-2-carbohydrazide
• CAS No: 1849682-13-8
• MF: C₄H₉N₃O
• MW: 115.133760213852
• CID: 6014893
• PubChem ID: 131207969
• Update Time: 2025-06-12

Azetidine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-6340645
• azetidine-2-carbohydrazide
• 1849682-13-8
• Azetidine-2-carbohydrazide

• Inchi： 1S/C4H9N3O/c5-7-4(8)3-1-2-6-3/h3,6H,1-2,5H2,(H,7,8)
• InChI Key： GCIMDKXYEVELJK-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1)NN

Computed Properties

• Exact Mass: 115.074561919g/mol
• Monoisotopic Mass: 115.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 67.2Ų

Additional information on Azetidine-2-carbohydrazide

Recent Advances in Azetidine-2-carbohydrazide (CAS: 1849682-13-8) Research: A Comprehensive Review

Azetidine-2-carbohydrazide (CAS: 1849682-13-8) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role as a versatile scaffold in drug discovery, particularly in the development of novel antimicrobial, anticancer, and enzyme inhibitory agents. This research briefing synthesizes the latest findings on Azetidine-2-carbohydrazide, focusing on its synthesis, biological activities, and mechanistic insights.

The synthesis of Azetidine-2-carbohydrazide has been optimized through several innovative approaches, including multi-step organic transformations and catalytic methods. A 2023 study demonstrated a high-yield synthesis route using azetidine derivatives as starting materials, followed by hydrazide conjugation under mild conditions. This method not only improved the scalability of production but also enhanced the purity of the final product, which is critical for pharmaceutical applications. The structural elucidation of Azetidine-2-carbohydrazide was confirmed via NMR spectroscopy and mass spectrometry, providing a solid foundation for further derivatization studies.

In terms of biological activity, Azetidine-2-carbohydrazide has shown promising results in preclinical models. A recent investigation revealed its potent inhibitory effects against bacterial β-lactamases, enzymes responsible for antibiotic resistance. The compound's mechanism of action involves covalent binding to the active site of the enzyme, thereby restoring the efficacy of β-lactam antibiotics. Additionally, Azetidine-2-carbohydrazide derivatives have exhibited selective cytotoxicity against certain cancer cell lines, with one study reporting IC50 values in the low micromolar range for breast and lung cancer cells. These findings underscore its potential as a dual-function agent in combating both infectious diseases and cancer.

Further research has explored the pharmacokinetic and toxicological profiles of Azetidine-2-carbohydrazide. In vivo studies in rodent models indicated favorable bioavailability and tissue distribution, with minimal off-target effects at therapeutic doses. However, challenges remain in optimizing its metabolic stability and reducing potential hepatotoxicity, as noted in a 2024 toxicokinetic analysis. Computational modeling and structure-activity relationship (SAR) studies are currently underway to design next-generation analogs with improved safety and efficacy profiles.

The application of Azetidine-2-carbohydrazide extends beyond therapeutics. Recent work has utilized its reactive hydrazide moiety for bioconjugation and probe development in chemical biology. For instance, fluorescently labeled derivatives have been employed to track enzyme dynamics in real-time, offering new tools for mechanistic studies. Moreover, its incorporation into metal-organic frameworks (MOFs) has opened avenues for catalytic and sensing applications, demonstrating the compound's versatility across disciplines.

In conclusion, Azetidine-2-carbohydrazide (CAS: 1849682-13-8) represents a multifaceted compound with broad implications in drug discovery and chemical biology. While significant progress has been made in understanding its synthesis and biological activities, further research is needed to translate these findings into clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this promising scaffold. This briefing highlights the need for continued investment in Azetidine-2-carbohydrazide research to address current limitations and explore new therapeutic opportunities.